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Quantitative Solubility Comparison

The table below summarizes key experimental solubility data for C.I. Disperse Red 19 and other azo

disperse dyes across different mediums.

Dye Name (C.I.
Name)

Molecular
Formula / Weight
(g/mol)

Solubility in
Water (25°C)

Solubility in
Supercritical CO₂
(mol/mol)

Test Conditions (for
SC-CO₂)

C.I. Disperse
Red 19

C₁₆H₁₈N₄O₄ /
330.34 [1] [2]

234.5 μg/L [2] 1.51 – 2.63 × 10⁻⁶
[3]

Pressure: 14-26 MPa;
Temperature: 343.15-

403.15 K [3]

C.I. Disperse
Red 73

Information not

provided in
search results

Information

not available

1.96 – 19.78 × 10⁻⁶

[3]

Pressure: 14-26 MPa;

Temperature: 343.15-
403.15 K [3]

C.I. Disperse
Orange S-RL

Information not
provided in

search results

Information
not available

1.49 – 2.49 × 10⁻⁶
[3]

Pressure: 14-26 MPa;
Temperature: 343.15-

403.15 K [3]
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Dye Name (C.I.
Name)

Molecular
Formula / Weight
(g/mol)

Solubility in
Water (25°C)

Solubility in
Supercritical CO₂
(mol/mol)

Test Conditions (for
SC-CO₂)

Sudan I (Azo
dye for

comparison)

C₁₆H₁₂N₂O /
248.28 [4]

Very low /
insoluble [4]

Information not
available

Not applicable

Experimental Protocols for Key Data

The quantitative data presented relies on specific, validated experimental methods. Here are the detailed

protocols for the key solubility measurements cited.

Solubility in Supercritical Carbon Dioxide (SC-CO₂)

The data for DR19, DR73, and DO S-RL was obtained using a dynamic (flow-type) method [3].

Apparatus: A self-regulating flow-type supercritical fluid setup was used, comprising a CO₂ cylinder,
high-pressure pump, dyeing autoclave (equilibrium cell), and a separation autoclave [3].

Procedure: Liquid CO₂ was pumped through a heat exchanger to reach supercritical conditions
before entering the autoclave filled with the pure dye. The SC-CO₂ flowed through the dye, became

saturated, and then passed through a back-pressure regulator into the separation autoclave. Here,
the dissolved dye was collected by depressurization, causing it to precipitate [3].

Measurement: The amount of deposited dye was measured gravimetrically (weighed). The volume of
CO₂ that passed through the system was measured by a flowmeter. Solubility (in mol dye/mol CO₂)

was calculated from these two measurements [3].
Error Control: The estimated errors for temperature and pressure measurements were ±0.1 K and

±0.1 MPa, respectively [3].

Water Solubility and Aerobic Biodegradation

A study comparing the fate of soluble and insoluble azo dyes used a specific setup to investigate their

behavior [4].
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Reactor System: Continuous-flow completely mixed stirred-tank reactors were operated under

aerobic conditions with a controlled dissolved oxygen level (2-5 mg/L) [4].
Dye Preparation: Sudan I, being insoluble, was suspended in water using heat (60°C water bath)

and ultrasonication for 30 minutes to increase its dispersity before introduction to the reactor [4].
Analysis: The study primarily focused on removal mechanisms rather than a pure solubility number.

It concluded that the insoluble dye (Sudan I) was removed via biosorption onto the surface of
microbial zoogloea, while the soluble dye (Acid Orange 7) was removed through incomplete
biodegradation and bioconversion inside the microbial flocs [4].

Structural and Performance Relationship Analysis

The differences in solubility and performance can be traced back to the molecular structures of the dyes and

the principles of the solvents.

Molecular Structure and Solubility

C.I. Disperse Red 19: Its structure contains polar groups, including two hydroxyethyl groups (-
CH₂-CH₂-OH) [1]. While these make it less polar than many water-soluble dyes, they still impart

higher polarity compared to other disperse dyes lacking such groups. This higher polarity is a key
reason for its relatively lower solubility in non-polar supercritical CO₂ compared to DR73 [3].

General Principle: Dyes with low polarity and the absence of strong polar groups (e.g., -SO₃H,
multiple -OH) generally exhibit higher solubility in SC-CO₂. Research confirms that dyes with high

polarity have low solubility in SC-CO₂, and modifications like the introduction of halogen atoms can
enhance it [3].

Solvent System and Dyeing Application

The choice of solvent system is fundamental to the dyeing process and dictates which dye properties are

most important.

Traditional Aqueous Medium: Disperse dyes are non-ionic and have very low water solubility. They

are applied as fine dispersions in water with the help of dispersing agents [5] [6]. The low water
solubility of DR19 is therefore typical and required for this application method [2].

Supercritical CO₂ Medium: This is a non-polar, water-less dyeing technology. SC-CO₂ acts as
the solvent to penetrate synthetic fibers and carry the dye molecules. It requires dyes with adequate

solubility in SC-CO₂, eliminating the need for dispersants and the subsequent generation of
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wastewater [3]. The performance of a dye in this advanced system is directly linked to its SC-CO₂

solubility data [3].

To illustrate the logical relationship between a dye's molecular structure, its inherent properties, and its

performance in different applications, refer to the following diagram:

Dye Molecular Structure Polarity & Molecular Weight

Aqueous Solubility

SC-CO₂ Solubility

Traditional Water-Based Dyeing

Supercritical CO₂ Dyeing

Click to download full resolution via product page

Figure 1: The relationship between a dye's molecular structure and its application performance, highlighting

the divergent solubility requirements for different dyeing technologies.

Conclusion and Key Takeaways

C.I. Disperse Red 19 exhibits low solubility in both water and supercritical CO₂, consistent with its
role as a disperse dye.

For advanced supercritical CO₂ dyeing, DR19's performance is moderate. Dyes like C.I. Disperse
Red 73, with a different molecular structure, show significantly higher solubility in SC-CO₂ under

identical conditions [3].
The key differentiating factor is molecular polarity. Dyes designed with lower polarity and specific

non-polar substituents will generally outperform DR19 in non-polar solvent systems like SC-CO₂ [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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